Cas no 1261828-68-5 (2'-(Difluoromethyl)-2,3,6'-trifluorobiphenyl)

• Product Name: 2'-(Difluoromethyl)-2,3,6'-trifluorobiphenyl
• CAS No: 1261828-68-5
• MF: C₁₃H₇F₅
• MW: 258.186701059341
• CID: 4999099
• Update Time: 2025-06-09

2'-(Difluoromethyl)-2,3,6'-trifluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-(Difluoromethyl)-2,3,6'-trifluorobiphenyl

• Inchi： 1S/C13H7F5/c14-9-5-2-4-8(13(17)18)11(9)7-3-1-6-10(15)12(7)16/h1-6,13H
• InChI Key： FFPFPFPEPJNMQK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(F)F)=C1C1C=CC=C(C=1F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 270
• XLogP3: 4.5
• Topological Polar Surface Area: 0

Additional information on 2'-(Difluoromethyl)-2,3,6'-trifluorobiphenyl

Professional Introduction to Compound with CAS No. 1261828-68-5 and Product Name: 2'-(Difluoromethyl)-2,3,6'-trifluorobiphenyl

The compound with the CAS number 1261828-68-5 and the product name 2'-(Difluoromethyl)-2,3,6'-trifluorobiphenyl represents a significant advancement in the field of chemical and pharmaceutical research. This trifluorobiphenyl derivative has garnered considerable attention due to its unique structural properties and potential applications in various scientific domains. The presence of multiple fluorine atoms in its molecular structure imparts distinct electronic and steric characteristics, making it a valuable candidate for further exploration.

Fluorinated aromatic compounds, such as 2'-(Difluoromethyl)-2,3,6'-trifluorobiphenyl, have been extensively studied for their role in enhancing the bioavailability and metabolic stability of pharmaceutical agents. The introduction of fluorine atoms into the biphenyl core can lead to modifications in lipophilicity, solubility, and interactions with biological targets. These attributes are particularly crucial in drug design, where optimizing these parameters can significantly improve therapeutic efficacy.

Recent research has highlighted the importance of fluorinated biphenyls in the development of novel agrochemicals and materials. The compound’s structure allows for diverse functionalization, enabling the synthesis of derivatives with tailored properties. For instance, studies have demonstrated that substituents like difluoromethyl groups can enhance the binding affinity of molecules to enzymes and receptors, a key consideration in medicinal chemistry.

In the realm of pharmaceuticals, 2'-(Difluoromethyl)-2,3,6'-trifluorobiphenyl has been explored as a potential intermediate in the synthesis of small-molecule inhibitors. Its trifluorobiphenyl scaffold is known to exhibit excellent pharmacokinetic profiles when incorporated into drug candidates. The electron-withdrawing nature of fluorine atoms can modulate the electronic distribution within the molecule, influencing its reactivity and interactions with biological systems.

Advances in computational chemistry have further facilitated the study of this compound. Molecular modeling techniques have been employed to predict the binding modes of 2'-(Difluoromethyl)-2,3,6'-trifluorobiphenyl with various targets, providing insights into its potential therapeutic applications. These simulations have revealed that its structure is well-suited for inhibiting enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation.

The synthesis of 2'-(Difluoromethyl)-2,3,6'-trifluorobiphenyl involves sophisticated organic reactions that highlight the expertise required in fluorinated chemistry. The process typically begins with the preparation of trifluorobiphenyl precursors followed by selective functionalization at specific positions. The introduction of the difluoromethyl group demands precise control over reaction conditions to ensure high yield and purity.

One notable application of this compound is in the development of advanced materials. Fluorinated biphenyls are known for their thermal stability and resistance to degradation, making them ideal for use in high-performance polymers and coatings. Research has shown that incorporating 2'-(Difluoromethyl)-2,3,6'-trifluorobiphenyl into polymer matrices can enhance mechanical strength and chemical resistance.

The environmental impact of fluorinated compounds is another area of active investigation. While these molecules offer numerous benefits in industrial and pharmaceutical applications, their persistence in ecosystems raises concerns about long-term effects. Ongoing studies aim to develop methodologies for the sustainable use of fluorinated biphenyls while minimizing environmental footprints.

In conclusion, 2'-(Difluoromethyl)-2,3,6'-trifluorobiphenyl represents a versatile compound with broad applications across multiple scientific disciplines. Its unique structural features make it a valuable tool for researchers working on drug discovery, material science, and environmental chemistry. As our understanding of fluorinated molecules continues to evolve, so too will their roles in advancing technology and improving human health.